Cas no 1806009-42-6 (6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1806009-42-6
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4878212
• Update Time: 2025-08-05

6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-7(9(12,13)14)6(8(10)11)2-5(3-15)16-4/h2,8H,1H3
• InChI Key： JAULHOOAUCCJKB-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(C#N)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine

Introduction to 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806009-42-6)

6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine, identified by the CAS number 1806009-42-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and a cyano group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a cyano group at the 6-position, a difluoromethyl group at the 4-position, a methyl group at the 2-position, and a trifluoromethyl group at the 3-position. This arrangement of substituents imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The electron-withdrawing nature of the cyano and fluorinated groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can lead to increased metabolic stability, reduced polarity, and enhanced binding interactions with enzymes and receptors. 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine exemplifies this trend, as its multifluorinated structure suggests potential applications in the development of drugs with improved pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of reactive sites such as the cyano group allows for further functionalization through various chemical transformations, including nucleophilic addition reactions, reduction, or conversion into other functional groups like carboxylic acids or amides. These properties make 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine a versatile intermediate in synthetic organic chemistry, particularly for constructing novel heterocyclic compounds with tailored biological activities.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, compounds containing similar structural motifs have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing effects of the cyano and trifluoromethyl groups, creates a favorable environment for interactions with biological targets. Additionally, the difluoromethyl group can enhance binding affinity by participating in hydrophobic interactions or by modulating electronic properties.

The synthesis of 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine represents a challenge due to the complexity of its structure and the need for precise regioselective functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this molecule efficiently. These techniques allow for the introduction of fluorinated groups in a controlled manner, ensuring high yields and purity.

In addition to its synthetic significance, 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine has been explored in computational studies to understand its interaction with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-like properties. These studies provide valuable insights into how structural modifications can influence biological activity, guiding future efforts in drug discovery.

The compound's potential applications extend beyond pharmaceuticals. It has been investigated as a precursor in materials science, particularly in the development of organic semiconductors and liquid crystals. The presence of fluorinated groups enhances thermal stability and electronic properties, making it suitable for use in advanced materials where these characteristics are desirable.

Future research directions may focus on exploring derivatives of 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine to identify new bioactive compounds. By modifying substituents or introducing additional functional groups, researchers can fine-tune biological activities for specific therapeutic applications. Furthermore, green chemistry approaches may be employed to develop more sustainable synthetic routes for this compound.

In conclusion, 6-Cyano-4-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806009-42-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive scaffold for drug development and an interesting subject for synthetic and computational studies. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an important role in advancing both medicinal chemistry and materials science.